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Compound of Interest

Compound Name: SB26019

Cat. No.: B15139104 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of SB26019,

commercially known as Chipco 26019®, whose active ingredient is iprodione. Adherence to

these procedures is critical for ensuring laboratory safety and maintaining the integrity of your

research.

Essential Safety Information
Iprodione is a dicarboximide fungicide and nematicide. While it has low acute oral and dermal

toxicity in laboratory animals, it is suspected of causing cancer and may have other long-term

health effects.[1] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The following PPE is required when handling iprodione in solid (powder/granule) or liquid

formulations.
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles. A face shield should

be worn if there is a splash

hazard.

Protects against eye irritation,

redness, and potential

splashes of the chemical.[2][3]

[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene,

or barrier laminate), a lab coat

or chemical-resistant apron,

and closed-toe shoes. For

extensive handling, chemical-

resistant coveralls are

recommended.

Prevents skin contact, which

can cause irritation and

absorption of the chemical.[2]

[5][6]

Respiratory Protection

A NIOSH-approved respirator

is required if working with the

powder form outside of a

chemical fume hood or if

aerosols may be generated.

Minimizes inhalation of dust or

mist, which can be harmful.[2]

[7]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, holding the eyelids open.

Remove contact lenses, if present, after the first

5 minutes, then continue rinsing. Seek

immediate medical attention.[7]

Skin Contact

Immediately remove contaminated clothing.

Rinse the affected skin area with plenty of soap

and water for 15-20 minutes. Seek medical

attention if irritation persists.[7]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, begin artificial respiration. Seek

immediate medical attention.

Ingestion

DO NOT induce vomiting. If the person is

conscious and able to swallow, have them sip a

glass of water. Never give anything by mouth to

an unconscious person. Call a poison control

center or doctor immediately for treatment

advice.[6][7]

Operational Plan: From Receipt to Disposal
A systematic approach to handling iprodione minimizes risks and ensures a safe laboratory

environment. The following workflow outlines the key stages.
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SB26019 (Iprodione) Handling Workflow

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leaks.
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Storage: Store iprodione in its original, tightly sealed container in a cool, dry, and well-

ventilated area.[8] Keep it away from food, drink, and animal feeding stuffs. The storage area

should be locked and accessible only to authorized personnel.

Incompatibilities: Avoid storing with strong oxidizing agents, strong acids, and strong bases.

Preparation of Solutions
Location: All weighing of powdered iprodione and preparation of solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Procedure:

Don all required PPE.

Carefully weigh the required amount of iprodione.

Slowly add the iprodione to the solvent (e.g., acetone, water) while stirring to avoid

splashing and dust generation.

Ensure the container is securely capped after preparation.

Clean all equipment used for preparation immediately.

Experimental Protocols
The following are examples of experimental methodologies that can be adapted for research

involving iprodione.

In Vitro Antifungal Activity Assay
This protocol is adapted from studies on the effect of iprodione on fungal mycelial growth.[5]

Objective: To determine the inhibitory effect of iprodione on the growth of a specific fungus.

Methodology:

Media Preparation: Prepare potato dextrose agar (PDA) and amend with various

concentrations of iprodione (dissolved in a minimal amount of a suitable solvent like
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acetone). A control group with only the solvent should be included.

Inoculation: Place a mycelial plug from an actively growing fungal culture onto the center

of each PDA plate.

Incubation: Incubate the plates at the optimal growth temperature for the fungus.

Data Collection: Measure the colony diameter at regular intervals until the fungal growth in

the control plate reaches the edge.

Analysis: Calculate the percentage of growth inhibition for each iprodione concentration

compared to the control.

Investigation of Cellular Mechanisms
This protocol is based on research into the effects of iprodione on cellular pathways.[6]

Objective: To investigate the effect of iprodione on cell viability and signaling pathways in a

cell culture model.

Methodology:

Cell Culture: Culture the desired cell line (e.g., porcine trophectoderm cells) under

standard conditions.

Treatment: Expose the cells to various concentrations of iprodione for specific time

periods.

Cell Viability Assay: Perform a cell viability assay (e.g., MTT or WST-1 assay) to determine

the cytotoxic effects of iprodione.

Signaling Pathway Analysis: Conduct Western blotting or other molecular biology

techniques to analyze the expression and activation of proteins in relevant signaling

pathways, such as the PI3K/AKT and MAPK pathways.[6]

Disposal Plan
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Proper disposal of iprodione and associated waste is critical to prevent environmental

contamination.

Waste Segregation and Collection
Solid Waste: Unused iprodione powder, contaminated gloves, paper towels, and other solid

materials should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Solutions containing iprodione and contaminated solvents should be collected

in a separate, labeled hazardous waste container for liquids.

Sharps: Contaminated sharps (needles, scalpels) must be disposed of in a designated

sharps container.

Disposal Procedures
Regulations: All waste must be disposed of in accordance with local, state, and federal

regulations for hazardous waste.[9]

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company for pickup and disposal of the

collected waste.

Phytobac System: For larger scale or agricultural settings, a "Phytobac" or bio-bed system,

which uses microorganisms to break down the pesticide, may be an option for disposal of

dilute rinse water, subject to local regulations.[10]

Spill Management
In the event of a spill, immediate and correct action is necessary to contain the hazard.

Spill Response
Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ventilate: If safe to do so, increase ventilation in the area of the spill.

PPE: Don the appropriate PPE, including respiratory protection, before re-entering the area.
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Containment:

Liquid Spills: Cover the spill with an inert absorbent material such as vermiculite, sand, or

cat litter.[7]

Solid Spills: Gently cover the spill with a plastic sheet to prevent the powder from

becoming airborne.

Cleanup:

Carefully sweep or scoop up the absorbed liquid or solid material and place it into a

labeled hazardous waste container.

Avoid creating dust.

Decontamination:

Clean the spill area with a detergent and water solution.

For some pesticides, a bleach solution can be used for decontamination, but consult the

SDS and your EHS office first.[11][12]

Collect all cleaning materials in the hazardous waste container.

Reporting: Report the spill to your laboratory supervisor and EHS office.

Mechanism of Action: Signaling Pathway
Iprodione's fungicidal activity is primarily through the inhibition of the MAP/Histidine-Kinase in

the osmotic signal transduction pathway in fungi.[9] This disruption interferes with cellular

processes essential for fungal growth.
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Iprodione's Inhibition of Fungal Osmotic Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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